2-((3-(2-(Difluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde

• Molecular Formula: C17H12F2N2O4
• Molecular Weight: 346.28 g/mol
• IUPAC Name: 2-[[3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methoxy]benzaldehyde
• InChI: InChI=1S/C17H12F2N2O4/c18-17(19)24-14-8-4-2-6-12(14)16-20-15(25-21-16)10-23-13-7-3-1-5-11(13)9-22/h1-9,17H,10H2
• InChI Key: AVVDYIJEYIYZLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=O)OCC2=NC(=NO2)C3=CC=CC=C3OC(F)F

Description

This compound is a benzaldehyde derivative featuring a 1,2,4-oxadiazole core substituted at position 3 with a 2-(difluoromethoxy)phenyl group. The oxadiazole ring is linked via a methoxy bridge to the benzaldehyde moiety at position 2. The difluoromethoxy (-OCHF₂) group introduces both lipophilic and electronegative properties, which may influence solubility, metabolic stability, and receptor-binding interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((3-(2-(Difluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde typically involves multiple steps. One common approach is to start with the appropriate benzaldehyde derivative and introduce the difluoromethoxy group through a nucleophilic substitution reaction. The oxadiazole ring can be formed via cyclization reactions involving hydrazides and carboxylic acids or their derivatives under acidic or basic conditions .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, including the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Aldehyde Group Reactivity

The benzaldehyde moiety is a primary site for nucleophilic additions and redox reactions:

a. Oxidation
The aldehyde group oxidizes to a carboxylic acid under strong oxidizing agents (e.g., KMnO₄, CrO₃) . This reaction is critical for modifying the compound’s polarity and biological activity.

b. Reduction
Reduction with NaBH₄ or LiAlH₄ converts the aldehyde to a primary alcohol, enhancing solubility in polar solvents .

c. Nucleophilic Additions

• Grignard Reagents : Forms secondary alcohols (e.g., RMgX → RCH₂OH).

• Amines : Condenses to Schiff bases (RCH=N-R'), useful in coordination chemistry .

Oxadiazole Ring Reactions

The 1,2,4-oxadiazole ring exhibits stability under mild conditions but undergoes hydrolysis or ring-opening under acidic/basic conditions:

a. Acidic Hydrolysis
In concentrated HCl or H₂SO₄, the oxadiazole ring hydrolyzes to yield a carboxylic acid and an amidoxime derivative.

b. Basic Hydrolysis
Under NaOH reflux, the ring opens to form a nitrile and an amide intermediate.

Reaction Type	Conditions	Products
Acidic Hydrolysis	HCl (conc.), reflux	Carboxylic acid + amidoxime
Basic Hydrolysis	NaOH (aq.), reflux	Nitrile + amide

Ether Linkage Stability

The methylene ether (-OCH₂-) connecting the oxadiazole and benzaldehyde groups is resistant to nucleophilic attack but cleaves under strong acids (e.g., HI) to form phenolic derivatives.

Functionalization via Cross-Coupling

The aromatic rings enable catalytic coupling reactions:

• Suzuki-Miyaura : Palladium-catalyzed coupling with boronic acids to introduce aryl/heteroaryl groups.

• Buchwald-Hartwig Amination : Introduces amino groups for enhanced bioactivity.

Stability Under Biologically Relevant Conditions

In vitro studies suggest the compound remains stable in PBS (pH 7.4) but undergoes slow hydrolysis in hepatic microsomal preparations, forming metabolites via aldehyde oxidation and oxadiazole degradation.

Comparative Reactivity of Structural Analogs

Analogous compounds (e.g., 4-((3-(2-(difluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde) show similar trends, with minor differences in reaction rates due to substituent positioning.

Compound	Hydrolysis Rate (Oxadiazole)	Aldehyde Oxidation Yield
Target Compound	Moderate	85–90%
4-Substituted Analog	Slightly faster	78–82%

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the potential anticancer properties of oxadiazole derivatives. For instance, compounds similar to 2-((3-(2-(difluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde have demonstrated cytotoxic effects against various cancer cell lines, including glioblastoma and breast cancer cells. In vitro assays have shown that these compounds can induce apoptosis in cancer cells by damaging DNA and disrupting cellular processes .

Antidiabetic Properties

Research has indicated that certain oxadiazole derivatives exhibit significant antidiabetic activity. In vivo studies using models such as Drosophila melanogaster have shown that these compounds can effectively lower glucose levels, suggesting their potential as therapeutic agents for diabetes management .

Antimicrobial Activity

Oxadiazoles are also recognized for their antimicrobial properties. Compounds within this class have been tested against various bacterial strains, showing effectiveness in inhibiting growth and reducing infection rates. The mechanism often involves interference with bacterial cell wall synthesis or function .

Case Studies

Study	Findings
Anticancer Activity	A study demonstrated that oxadiazole derivatives could significantly reduce cell viability in glioblastoma cell lines through apoptosis induction .
Antidiabetic Effects	Research indicated that specific oxadiazole compounds lowered glucose levels in diabetic models, showcasing their potential as antidiabetic agents .
Antimicrobial Efficacy	A series of oxadiazole derivatives exhibited broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria .

Mechanism of Action

The mechanism of action of 2-((3-(2-(Difluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde is not fully understood. it is believed to interact with specific molecular targets and pathways, potentially involving the inhibition of enzymes or the modulation of receptor activity. Further research is needed to elucidate the exact mechanisms and identify the molecular targets involved .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares the target compound with structurally analogous molecules:

Compound Name	Substituent on Oxadiazole-Linked Phenyl	Benzaldehyde Substituent	Molecular Formula	Average Mass (g/mol)	Key Features
Target Compound	2-(Difluoromethoxy)phenyl	2-methoxy	C₁₇H₁₂F₂N₂O₄	~346	Enhanced solubility due to -OCHF₂; potential metabolic stability
3-((3-(2-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde	2-(Trifluoromethyl)phenyl	3-methoxy	C₁₇H₁₁F₃N₂O₃	348.28	Higher electronegativity from -CF₃; reduced hydrogen-bonding capacity
3-Methoxy-4-((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde	3-(Trifluoromethyl)phenyl	4-methoxy, 3-methoxy	C₁₈H₁₃F₃N₂O₄	Not reported	Steric hindrance from meta-substitution; altered receptor-binding potential
2-{3-[2-(Difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl}acetonitrile	2-(Difluoromethoxy)phenyl	Acetonitrile	C₁₁H₇F₂N₃O₂	275.19	Nitrile group enables further synthetic modifications (e.g., click chemistry)

Electronic and Functional Group Effects

• Difluoromethoxy (-OCHF₂) vs. This difference may enhance aqueous solubility and metabolic resistance compared to -CF₃ derivatives .
• Substitution Position: The target compound’s 2-methoxy benzaldehyde substituent contrasts with the 3-methoxy or 4-methoxy groups in analogs (e.g., ).

Biological Activity

The compound 2-((3-(2-(difluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde is a novel chemical entity that has garnered attention for its potential biological activities. This article explores its synthesis, molecular structure, and biological activities, particularly focusing on its antibacterial, anti-inflammatory, and anticancer properties.

Chemical Structure

The molecular formula of the compound is $C_{16}H_{14}F_2N_4O_3$, with a molecular weight of 366.30 g/mol. The structural representation can be summarized as follows:

Property	Value
Chemical Formula	C16H14F2N4O3
Molecular Weight	366.30 g/mol
IUPAC Name	2-((3-(2-(difluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde
Appearance	Powder

Synthesis

The synthesis of this compound involves multi-step organic reactions starting from readily available precursors. The key steps typically include the formation of the oxadiazole ring followed by the introduction of the difluoromethoxy and methoxy groups.

Antibacterial Activity

Recent studies have reported that derivatives of oxadiazole compounds exhibit significant antibacterial properties. For instance, compounds similar to 2-((3-(2-(difluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde have shown effective inhibition against various bacterial strains.

Minimum Inhibitory Concentration (MIC) values for related compounds have been documented as follows:

Bacterial Strain	MIC (μg/mL)
Salmonella typhi	64
Salmonella paratyphi A	128
Salmonella paratyphi B	128
Salmonella typhimurium	64

These findings suggest that the compound may possess moderate antibacterial activity, making it a candidate for further development as an antimicrobial agent .

Anti-inflammatory Activity

In vitro studies have indicated that oxadiazole derivatives can modulate inflammatory pathways. Compounds similar to 2-((3-(2-(difluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde have been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage cell lines.

Anticancer Activity

Research has also highlighted the anticancer potential of oxadiazole-containing compounds. The mechanism often involves the induction of apoptosis in cancer cells through various pathways including caspase activation and modulation of cell cycle progression. Specific studies have demonstrated that related compounds can inhibit the proliferation of cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer).

Case Studies

• Antibacterial Efficacy : A study demonstrated that a compound structurally similar to 2-((3-(2-(difluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde exhibited significant antibacterial activity against multi-drug resistant strains of bacteria .
• Anti-inflammatory Mechanism : Another investigation revealed that derivatives could suppress LPS-induced inflammation in murine macrophages by inhibiting NF-kB signaling pathways .
• Anticancer Potential : A recent publication reported that oxadiazole derivatives induced apoptosis in human cancer cell lines through mitochondrial pathway activation .

Q & A

Q. What are the optimal synthetic routes for 2-((3-(2-(Difluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde, and how can yield be maximized?

• Methodological Answer : A common approach involves coupling substituted benzaldehydes with heterocyclic precursors. For instance, refluxing substituted benzaldehydes with triazole derivatives in ethanol, catalyzed by glacial acetic acid, can yield oxadiazole intermediates . Optimizing reaction time (e.g., 4–6 hours) and solvent polarity (e.g., ethanol vs. THF) improves yield. Post-synthesis purification via column chromatography or recrystallization is critical to isolate the target compound. Monitoring by TLC or HPLC ensures reaction completion.

Q. Which spectroscopic techniques are most reliable for characterizing this compound?

• Methodological Answer :

• NMR : Use $^1\text{H}$- and $^{13}\text{C}$-NMR to confirm the oxadiazole ring (C=N peaks at ~160–170 ppm) and benzaldehyde protons (aldehyde proton at ~10 ppm) .
• X-ray crystallography : Resolves molecular geometry, such as dihedral angles between aromatic rings (e.g., ~78° for similar benzaldehyde derivatives) and hydrogen-bonding patterns .
• IR spectroscopy : Identifies functional groups (e.g., C=O stretch at ~1700 cm$^{-1}$) .

Q. How does the compound’s stability vary under different storage conditions?

• Methodological Answer : Conduct accelerated degradation studies:

• Thermal stability : Store at 25°C, 40°C, and 60°C for 4 weeks, analyzing degradation via HPLC. Avoid temperatures >40°C to prevent oxadiazole ring decomposition .
• Light sensitivity : Use amber vials to protect the benzaldehyde moiety from UV-induced oxidation .
• Humidity control : Silica gel desiccants prevent hydrolysis of the difluoromethoxy group .

Advanced Research Questions

Q. What are the mechanistic insights into the oxadiazole ring formation during synthesis?

• Methodological Answer : The 1,2,4-oxadiazole ring forms via cyclization of amidoxime intermediates. Computational studies (DFT) can model transition states, revealing that electron-withdrawing groups on the phenyl ring (e.g., difluoromethoxy) lower activation energy by stabilizing the intermediate. Kinetic studies using in situ FTIR or mass spectrometry track intermediate formation rates .

Q. How do structural modifications (e.g., substituents on the benzaldehyde or oxadiazole) influence bioactivity?

• Methodological Answer : Design a SAR study:

• Variation of substituents : Synthesize analogs with halogens, methoxy, or nitro groups at the benzaldehyde para-position.
• Biological assays : Test against target enzymes (e.g., COX-2 or kinases) using fluorescence polarization or SPR. For example, difluoromethoxy groups enhance metabolic stability compared to methoxy .
• Computational docking : Use AutoDock Vina to predict binding affinities, correlating with experimental IC$_{50}$ values .

Q. How can discrepancies in reported biological activity data for this compound be resolved?

• Methodological Answer :

• Reproducibility checks : Validate assays across multiple labs using standardized protocols (e.g., fixed cell lines, consistent ATP concentrations in kinase assays).
• Purity verification : Ensure >98% purity via orthogonal methods (HPLC, LC-MS) to exclude confounding impurities .
• Data normalization : Use internal controls (e.g., staurosporine for kinase inhibition) to correct for batch-to-batch variability .

Experimental Design Considerations

Q. What are critical controls for in vitro toxicity studies involving this compound?

• Methodological Answer : Include:

• Solvent controls : DMSO concentrations ≤0.1% to avoid cytotoxicity.
• Positive controls : Cisplatin for apoptosis induction or rotenone for mitochondrial toxicity.
• Cell viability assays : Combine MTT, LDH release, and caspase-3 activation to distinguish necrotic vs. apoptotic pathways .

Q. How can reaction scalability be improved without compromising yield?

• Methodological Answer :

• Flow chemistry : Continuous flow reactors enhance heat/mass transfer for exothermic steps (e.g., cyclization).
• Catalyst screening : Test Pd/C or Ni catalysts for hydrogenation steps to reduce side products .
• Process analytical technology (PAT) : Use inline FTIR to monitor reaction progress in real time .